1-Bromo-2-(bromomethyl)-4-chloro-5-methylbenzene

• IUPAC Name: 1-bromo-2-(bromomethyl)-4-chloro-5-methylbenzene
• InChI: InChI=1S/C8H7Br2Cl/c1-5-2-7(10)6(4-9)3-8(5)11/h2-3H,4H2,1H3
• InChI Key: MZUDCZWSYKYHKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)CBr)Br
• Molecular Formula: C8H7Br2Cl
• Molecular Weight: 298.40 g/mol
• CAS No.: 1849307-53-4

Description

1-Bromo-2-(bromomethyl)-4-chloro-5-methylbenzene is a chemical compound with the molecular formula C7H6Br2.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various computational methods such as ab initio HF and Density Functional Theory (B3LYP) calculations.

Scientific Research Applications

Synthesis and Structural Transformations

• Regioselective Bromination and Conversion into Sulfur-functionalized Quinones : The compound has been used in the study of regioselective bromination of 1,4-dimethoxy-2,3-dimethylbenzene, leading to the synthesis of sulfur-containing quinone derivatives (Aitken et al., 2016).

Crystal Structure Analysis

• Solvates Formation and Crystal Structure Determination : Solvates of related bromomethyl benzene derivatives have been obtained, and their crystal structures analyzed, revealing insights into molecular conformations and packing (Szlachcic et al., 2007).

Molecular Scaffolding

• Use in Molecular Receptors : Derivatives of bromomethyl benzene compounds have been utilized as scaffolds in the creation of molecular receptors, demonstrating their versatility in synthetic chemistry (Wallace et al., 2005).

Synthesis of Intermediates for Medical Applications

• Preparation of Pharmaceutical Intermediates : It is involved in the synthesis of intermediates for medicinal and pharmaceutical agents, highlighting its significance in drug development processes (Xuan et al., 2010).

Advanced Material Research

• Application in Organic Electroluminescent Materials : Its derivatives have been synthesized for use as intermediates in the production of organic electroluminescent materials, indicating its role in advanced material science (Xuan et al., 2010).

Chemical Analysis and Characterization

• Structural Characterization and Analysis : Extensive studies involving X-ray structure determinations and anisotropic displacement parameters analysis of bromomethylsubstituted benzenes have been conducted to understand their molecular interactions and conformations (Jones et al., 2012).

Chemical Synthesis Processes

• Role in Domino Synthesis Processes : It has been used in CuI-catalyzed domino processes for synthesizing various organic compounds, exemplifying its utility in facilitating complex chemical reactions (Lu et al., 2007).